Cas no 2034251-96-0 (2-(4-fluorophenyl)-1-[3-(pyrazin-2-yloxy)piperidin-1-yl]ethan-1-one)

• Product name: 2-(4-fluorophenyl)-1-[3-(pyrazin-2-yloxy)piperidin-1-yl]ethan-1-one
• CAS No: 2034251-96-0
• MF: C₁₇H₁₈FN₃O₂
• MW: 315.342127323151
• CID: 5348327

2-(4-fluorophenyl)-1-[3-(pyrazin-2-yloxy)piperidin-1-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluorophenyl)-1-(3-(pyrazin-2-yloxy)piperidin-1-yl)ethanone
• 2-(4-fluorophenyl)-1-(3-pyrazin-2-yloxypiperidin-1-yl)ethanone
• 2-(4-fluorophenyl)-1-[3-(pyrazin-2-yloxy)piperidin-1-yl]ethan-1-one

• Inchi： 1S/C17H18FN3O2/c18-14-5-3-13(4-6-14)10-17(22)21-9-1-2-15(12-21)23-16-11-19-7-8-20-16/h3-8,11,15H,1-2,9-10,12H2
• InChI Key： YLZOTEBLQNAWNE-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CC(N1CCCC(C1)OC1C=NC=CN=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 388
• Topological Polar Surface Area: 55.3
• XLogP3: 1.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 2-(4-fluorophenyl)-1-[3-(pyrazin-2-yloxy)piperidin-1-yl]ethan-1-one

Introduction to 2-(4-fluorophenyl)-1-[3-(pyrazin-2-yloxy)piperidin-1-yl]ethan-1-one and Its Significance in Modern Chemical Biology

2-(4-fluorophenyl)-1-[3-(pyrazin-2-yloxy)piperidin-1-yl]ethan-1-one, with a CAS number of 2034251-96-0, is a compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential applications in drug discovery. This molecule, featuring a combination of a fluorophenyl group, a pyrazinyl oxygen bridge, and a piperidinyl moiety, represents a sophisticated scaffold that has been explored for its pharmacological activity.

The structural composition of 2-(4-fluorophenyl)-1-[3-(pyrazin-2-yloxy)piperidin-1-yl]ethan-1-one makes it an intriguing candidate for further investigation. The presence of the fluorine atom in the aromatic ring enhances its lipophilicity and metabolic stability, which are critical factors in drug design. Additionally, the pyrazin-2-yloxy group introduces a polar moiety that can interact with biological targets, while the piperidin-1-yl component provides a framework that is commonly found in many bioactive molecules.

In recent years, there has been a growing interest in developing small molecules that can modulate biological pathways associated with neurological disorders. The fluorophenyl and pyrazinyl components of this compound suggest potential interactions with receptors and enzymes involved in neurodegenerative diseases. For instance, studies have shown that fluorinated aromatic compounds can exhibit enhanced binding affinity to certain neurotransmitter receptors, making them promising candidates for therapeutic intervention.

Moreover, the piperidinyl group is well-known for its role in pharmaceuticals, particularly in antipsychotic and antidepressant drugs. The structural motif of 2-(4-fluorophenyl)-1-[3-(pyrazin-2-yloxy)piperidin-1-yl]ethan-1-one aligns with this trend, as it combines the advantageous properties of these functional groups into a single entity. This integration not only enhances the compound's pharmacological potential but also opens up avenues for derivative synthesis aimed at optimizing its biological activity.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such molecules with high precision. By leveraging molecular docking simulations, scientists have been able to identify how 2-(4-fluorophenyl)-1-[3-(pyrazin-2-yloxy)piperidin-1-yl]ethan-1-one interacts with target proteins. These studies have revealed that the compound can bind to specific pockets on enzymes and receptors, potentially modulating their activity. This insight has been crucial in designing experiments to validate its therapeutic efficacy.

The synthesis of 2-(4-fluorophenyl)-1-[3-(pyrazin-2-yloxy)piperidin-1-yl]ethan-1-one presents both challenges and opportunities for synthetic chemists. The multi-step process involves careful selection of reagents and reaction conditions to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex framework of this molecule efficiently. These synthetic strategies not only highlight the versatility of modern organic chemistry but also underscore the importance of robust methodologies in drug development.

In conclusion, 2-(4-fluorophenyl)-1-[3-(pyrazin-2-yloxy)piperidin-1-yl]ethan-1-one (CAS no. 2034251-96-0) represents a promising compound in the realm of chemical biology. Its unique structural features and potential pharmacological activity make it an attractive candidate for further research. As our understanding of biological systems continues to evolve, molecules like this one will play a pivotal role in discovering novel therapeutic agents that address complex diseases.